Cas no 20061-24-9 ([3-(Benzyloxy)-1-(hydroxymethyl)cyclobutyl]methanol)

• Product Name: [3-(Benzyloxy)-1-(hydroxymethyl)cyclobutyl]methanol
• CAS No: 20061-24-9
• MF: C₁₃H₁₈O₃
• MW: 222.280224323273
• MDL: MFCD30741152
• CID: 1394095
• PubChem ID: 14781936
• Update Time: 2025-10-24

[3-(Benzyloxy)-1-(hydroxymethyl)cyclobutyl]methanol Chemical and Physical Properties

Names and Identifiers

• 1,1-Cyclobutanedimethanol, 3-(phenylmethoxy)-
• [3-(benzyloxy)-1-(hydroxymethyl)cyclobutyl]methanol
• (3-(benzyloxy)cyclobutane-1,1-diyl)dimethanol
• SB22544
• 3-(Benzyloxy)cyclobutane-1,1-bismethanol
• SY302554
• [3-(Benzyloxy)cyclobutane-1,1-diyl]dimethanol
• P20424
• DB-126404
• CS-0057134
• AKOS032470292
• 20061-24-9
• [1-(hydroxymethyl)-3-phenylmethoxycyclobutyl]methanol
• SCHEMBL8345616
• AS-66809
• MFCD30741152
• F9994-5462
• [3-(Benzyloxy)-1-(hydroxymethyl)cyclobutyl]methanol

• MDL： MFCD30741152
• Inchi： 1S/C13H18O3/c14-9-13(10-15)6-12(7-13)16-8-11-4-2-1-3-5-11/h1-5,12,14-15H,6-10H2
• InChI Key： GNJZDQYKCAUMHG-UHFFFAOYSA-N
• SMILES： O(CC1C=CC=CC=1)C1CC(CO)(CO)C1

Computed Properties

• Exact Mass: 222.12564
• Monoisotopic Mass: 222.125594432g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 199
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 49.7
• XLogP3: 0.9

Experimental Properties

• PSA: 49.69

Additional information on [3-(Benzyloxy)-1-(hydroxymethyl)cyclobutyl]methanol

Recent Advances in the Study of [3-(Benzyloxy)-1-(hydroxymethyl)cyclobutyl]methanol (CAS: 20061-24-9) in Chemical Biology and Pharmaceutical Research

The compound [3-(Benzyloxy)-1-(hydroxymethyl)cyclobutyl]methanol (CAS: 20061-24-9) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug development.

Recent studies have highlighted the synthetic versatility of [3-(Benzyloxy)-1-(hydroxymethyl)cyclobutyl]methanol, which serves as a key intermediate in the preparation of more complex molecules. Researchers have developed novel synthetic routes to optimize the yield and purity of this compound, leveraging advanced techniques such as asymmetric catalysis and green chemistry principles. These advancements have significantly improved the scalability and cost-effectiveness of its production, making it more accessible for further research and development.

In terms of biological activity, preliminary investigations suggest that [3-(Benzyloxy)-1-(hydroxymethyl)cyclobutyl]methanol exhibits promising pharmacological properties. In vitro studies have demonstrated its ability to modulate specific enzymatic pathways, particularly those involved in inflammatory and neurodegenerative diseases. For instance, recent findings indicate that this compound may act as an inhibitor of certain kinases implicated in chronic inflammation, opening new avenues for the development of anti-inflammatory therapeutics.

Furthermore, the structural motif of [3-(Benzyloxy)-1-(hydroxymethyl)cyclobutyl]methanol has been explored in the context of drug design. Its cyclobutane ring, coupled with the benzyloxy and hydroxymethyl functional groups, provides a rigid yet flexible scaffold that can be tailored to enhance binding affinity and selectivity for target proteins. Computational modeling and molecular docking studies have been employed to predict its interactions with various biological targets, yielding insights that could guide the design of next-generation drugs.

One of the most exciting developments is the potential application of this compound in the treatment of rare genetic disorders. Recent preclinical studies have shown that derivatives of [3-(Benzyloxy)-1-(hydroxymethyl)cyclobutyl]methanol can cross the blood-brain barrier, making them suitable candidates for addressing central nervous system (CNS) conditions. Researchers are particularly optimistic about its role in targeting metabolic pathways that are dysregulated in certain lysosomal storage diseases.

Despite these promising findings, challenges remain in the development of [3-(Benzyloxy)-1-(hydroxymethyl)cyclobutyl]methanol-based therapies. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through further optimization and rigorous testing. Ongoing research is focused on modifying the compound's structure to improve its pharmacokinetic and pharmacodynamic profiles while minimizing toxicity.

In conclusion, [3-(Benzyloxy)-1-(hydroxymethyl)cyclobutyl]methanol (CAS: 20061-24-9) represents a compelling area of study in chemical biology and pharmaceutical research. Its synthetic accessibility, diverse biological activities, and potential therapeutic applications make it a valuable candidate for further investigation. As research progresses, this compound may pave the way for innovative treatments for a range of diseases, from inflammatory disorders to rare genetic conditions. Future studies will undoubtedly shed more light on its mechanisms of action and clinical potential.